Cas no 20885-21-6 (2-(Methylthio)-5-nitropyridine)
2-(Methylthio)-5-nitropyridine is a nitropyridine derivative characterized by the presence of a methylthio group at the 2-position and a nitro group at the 5-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the methylthio moiety can participate in further functionalization. The compound's well-defined structure and stability under standard conditions make it a reliable building block for heterocyclic chemistry. It is typically handled under controlled conditions due to its potential sensitivity to light and heat.
20885-21-6 structure
Product Name:2-(Methylthio)-5-nitropyridine
CAS No:20885-21-6
MF:C6H6N2O2S
MW:170.189039707184
CID:252845
PubChem ID:4439313
Update Time:2025-06-07
2-(Methylthio)-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Methylthio)-5-nitropyridine
- 2-methylsulfanyl-5-nitropyridine
- 5-NITRO-2-METHYLTHIOPYRIDINE
- Pyridine,2-(methylthio)-5-nitro-
- 2-Methylmercapto-5-nitro-pyridin
- 2-methylsulfanyl-5-nitro-pyridine
- 2-methylthio-5-nitro-pyridine
- 2-(METHYLSULFANYL)-5-NITROPYRIDINE
- AM100494
- InChI=1/C6H6N2O2S/c1-11-6-3-2-5(4-7-6)8(9)10/h2-4H,1H
- SUATXLIQPPUGPW-UHFFFAOYSA-N
- AKOS006240707
- DTXSID80403318
- 2,4-DIAMINO-2-METHYL-BUTYRICACID
- BS-42165
- SCHEMBL1492538
- 3-nitro-6-(methylthio)pyridine
- 20885-21-6
- MFCD01928484
- 5-nitro-2-(methylsulfanyl)pyridine
- AJ-333/36120004
- pyridine, 2-methylthio-5-nitro-
- Pyridine, 2-(methylthio)-5-nitro-
- SY342199
-
- MDL: MFCD01928484
- Inchi: 1S/C6H6N2O2S/c1-11-6-3-2-5(4-7-6)8(9)10/h2-4H,1H3
- InChI Key: SUATXLIQPPUGPW-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 170.01500
- Monoisotopic Mass: 170.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 84.01000
- LogP: 2.23490
2-(Methylthio)-5-nitropyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Methylthio)-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM171370-1g |
2-(methylthio)-5-nitropyridine |
20885-21-6 | 95%+ | 1g |
$489 | 2021-06-08 | |
| Chemenu | CM171370-5g |
2-(methylthio)-5-nitropyridine |
20885-21-6 | 95%+ | 5g |
$1066 | 2021-06-08 | |
| Fluorochem | 088647-1g |
2-Methylsulfanyl-5-nitro-pyridine |
20885-21-6 | 95% | 1g |
£526.00 | 2022-03-01 | |
| Chemenu | CM171370-1g |
2-(methylthio)-5-nitropyridine |
20885-21-6 | 95%+ | 1g |
$533 | 2023-01-03 | |
| Alichem | A029185822-1g |
2-(Methylthio)-5-nitropyridine |
20885-21-6 | 95% | 1g |
$488.16 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1265888-250mg |
Pyridine, 2-(methylthio)-5-nitro- |
20885-21-6 | 98%(GC) | 250mg |
$280 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1265888-1g |
Pyridine, 2-(methylthio)-5-nitro- |
20885-21-6 | 98%(GC) | 1g |
$755 | 2024-06-07 | |
| 1PlusChem | 1P002KDW-250mg |
Pyridine, 2-(methylthio)-5-nitro- |
20885-21-6 | 98%(GC) | 250mg |
$179.00 | 2023-12-19 | |
| 1PlusChem | 1P002KDW-1g |
Pyridine, 2-(methylthio)-5-nitro- |
20885-21-6 | 98%(GC) | 1g |
$528.00 | 2023-12-19 | |
| A2B Chem LLC | AB18932-250mg |
2-(Methylthio)-5-nitropyridine |
20885-21-6 | 98%(GC) | 250mg |
$159.00 | 2024-04-20 |
2-(Methylthio)-5-nitropyridine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
20885-21-6 (2-(Methylthio)-5-nitropyridine) Related Products
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- 22746-79-8(2-(Methylthio)-3-nitropyridine)
- 4262-11-7(3-Nitro-2-(pyridin-2-ylthio)pyridine)
- 2127-11-9(2,2''-sulfanediylbis(5-nitropyridine))
- 66474-51-9(Pyrimidine,2-[(5-nitro-2-pyridinyl)thio]-)
- 107756-05-8(2-(ethylsulfanyl)-5-nitropyridine)
- 573676-13-8(5-nitro-2-(propan-2-ylsulfanyl)pyridine)
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